Triundecanoin
Triundecanoin
Glycerol triundecanoate, also known as N-trihendecanoin or 1, 2, 3-triundecanoylglycerol, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol triundecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol triundecanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol triundecanoate is primarily located in the membrane (predicted from logP) and adiposome.
Brand Name:
Vulcanchem
CAS No.:
13552-80-2
VCID:
VC0052979
InChI:
InChI=1S/C36H68O6/c1-4-7-10-13-16-19-22-25-28-34(37)40-31-33(42-36(39)30-27-24-21-18-15-12-9-6-3)32-41-35(38)29-26-23-20-17-14-11-8-5-2/h33H,4-32H2,1-3H3
SMILES:
CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC
Molecular Formula:
C36H68O6
Molecular Weight:
596.9 g/mol
Triundecanoin
CAS No.: 13552-80-2
Reference Standards
VCID: VC0052979
Molecular Formula: C36H68O6
Molecular Weight: 596.9 g/mol
| CAS No. | 13552-80-2 |
|---|---|
| Product Name | Triundecanoin |
| Molecular Formula | C36H68O6 |
| Molecular Weight | 596.9 g/mol |
| IUPAC Name | 2,3-di(undecanoyloxy)propyl undecanoate |
| Standard InChI | InChI=1S/C36H68O6/c1-4-7-10-13-16-19-22-25-28-34(37)40-31-33(42-36(39)30-27-24-21-18-15-12-9-6-3)32-41-35(38)29-26-23-20-17-14-11-8-5-2/h33H,4-32H2,1-3H3 |
| Standard InChIKey | MBXVIRZWSHICAV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC |
| Melting Point | 31.2°C |
| Physical Description | Solid |
| Description | Glycerol triundecanoate, also known as N-trihendecanoin or 1, 2, 3-triundecanoylglycerol, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol triundecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol triundecanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol triundecanoate is primarily located in the membrane (predicted from logP) and adiposome. |
| Synonyms | Undecanoic Acid 1,2,3-propanetriyl Ester; CAPTEX 8227; Captex 822; Glyceryl Triundecanoate; Trihendecanoin; n-Trihendecanoin |
| PubChem Compound | 83574 |
| Last Modified | Nov 11 2021 |
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